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Compound Focus: 4-Undecenoic acid
Cat. No.: $1949285

Introduction and Structural Analysis

4-Undecenoic acid is a monounsaturated fatty acid characterized by a terminal carboxylic acid group and a
double bond at the fourth carbon position. This structural configuration confers unique chemical and

biological properties that differentiate it from related undecenoic acid isomers.

Molecular Characteristics

e Systematic Name: 4-Undecenoic acid

¢ Chemical Formula: C11H200:2 [1] [2] [3]

¢ Molecular Weight: 184.28 g/mol [2]

e CAS Registry Number: 65423-21-4 [2]

¢ Classification: Unsaturated fatty acid (monounsaturated) [3]

The compound is registered in the LIPID MAPS database under identifier LMFA01030606, classified under
"Fatty Acids and Conjugates” as an "Unsaturated fatty acid" [3].

Physicochemical Properties

Experimental and predicted physicochemical parameters for 4-Undecenoic acid are summarized below:

Table 1: Physicochemical Properties of 4-Undecenoic Acid
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Property Value/Specification Reference
Melting Point 13.63°C (estimate) [2]
Boiling Point 306.38°C (estimate) [2]
Density 0.929 [2]
Refractive Index 1.4395 (estimate) [2]
Acidity (pKa) 4.67 £ 0.10 (Predicted) [2]

Biological Activities and Mechanisms of Action

While specific mechanistic studies on 4-Undecenoic acid are limited in the search results, research on its
positional isomer Undecylenic Acid (10-undecenoic acid) provides valuable insights into potential

biological activities and mechanisms relevant to the 4-undecenoic acid structure.

Antifungal Mechanisms

Undecylenic acid exhibits multiple antifungal mechanisms through membrane disruption and metabolic

interference:

e Membrane Disruption: Integration into fungal cell membranes increases membrane permeability,
causing leakage of intracellular components and cell death [4].

e Ergosterol Inhibition: Interferes with ergosterol synthesis, compromising structural integrity of fungal
cell membranes [4].

¢ Morphogenesis Suppression: Inhibits yeast-to-hyphal transition in Candida albicans, preventing
biofilm formation [5] [6].

Anticancer Potential

Emerging research indicates potential anticancer properties through apoptosis induction:
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e Caspase-Dependent Apoptosis: Formulations containing undecenoic acid derivatives induce
mitochondrial-mediated apoptosis in tumor cells [5].
o Lipid Droplet Localization: Localizes to intracellular lipid droplets, overcoming protective

mechanisms [5].
e FATP2-Mediated Uptake: Cellular internalization occurs through Fatty Acid Transport Protein 2

(FATP2) [5].

Undecylenic Acid

Click to download full resolution via product page

Biological Mechanisms of Undecenoic Acid Derivatives

Formulation Strategies for Enhanced Efficacy

Novel formulation approaches address solubility limitations of undecenoic acid derivatives:

e Amino Acid Complexation: Compounding with L-arginine forms stable ammonium carboxylate salts,
enabling agueous solubility exceeding 150 mg/mL [5].

¢ Supramolecular Structures: Forms nano-scale vesicle-like (10-30 nm) and tubular structures (~50
nm) in solution [5].

e Synergistic Combinations: Quinic acid demonstrates synergistic antifungal activity with undecanoic
acid against Candida species (FICI <0.5) [7].
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Synthesis and Analytical Characterization

Synthesis of Undecenoic Acid Derivatives

While 4-Undecenoic acid specific synthesis isn't detailed, the following general approach for undecenoic

acid bromide synthesis provides reference:

Table 2: Experimental Protocol for Dec-9-enyl Bromide Synthesis

Step Reagents/Conditions Parameters Notes
Ester 10-Undecenoic acid, N- 0°C to RT, 8 hr, Caution: Barton esters
Formation hydroxythiopyridone, N2 atmosphere are light-sensitive [8]

dicyclohexylcarbodiimide, CH2Cl2

Purification Silica gel filtration, solvent removal - Removes
under reduced pressure dicyclohexylurea
byproduct [8]

Bromination Bromotrichloromethane, CH2Clz, 250W  Reflux, 30 min Color change bright

tungsten lamp yellow to pale yellow [8]
Product Flash column chromatography - Yield: 98% [8]
Isolation (hexanes)

Analytical Characterization Data

NMR Spectral Data for N-(10-Undecenoyloxy)pyridine-2-thione Intermediate [8]:

« H NMR (300 MHz, CDCls) &: 1.22-1.45 (m, 10H), 1.75-1.85 (m, 2H), 1.99-2.06 (ddd, 2H), 2.70 (t,
2H), 4.89-5.02 (m, 2H), 5.75-5.84 (m, 1H), 6.62 (ddd, 1H), 7.19 (ddd, 1H), 7.53 (dd, 1H), 7.68 (dd,
1H)

« 3C NMR (100 MHz, CDCls) &: 24.21, 28.78, 28.86, 28.93, 28.99, 29.13, 31.50, 33.68, 112.46,
114.10, 133.42, 137.36, 137.57, 139.07, 168.99, 175.86
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Toxicity and Safety Assessment

Toxicological Profile

Available safety data for 10-undecenoic acid provides insights for related compounds:

¢ Genotoxicity: Not mutagenic in Ames test (up to 5000 pg/mL) or mammalian cell gene mutation
assay (up to 600 pg/mL) [9].

¢ In Vivo Clastogenicity: Not clastogenic in mouse micronucleus test (up to 4000 mg/kg) [9].

e Cramer Classification: Class | (Low toxicity concern) [9].

¢ Skin Sensitization: Mixed results in animal models; human maximization test showed no
sensitization [9].

Regulatory Status and Exposure Limits
¢ FDA Status: Undecylenic acid approved for topical use [6].

¢ IFRA Categories: Maximum acceptable concentrations established for various product types
(0.0015%-0.19%) [9].

Research Applications and Future Directions

Current and Emerging Applications

¢ Antifungal Therapeutics: Clinical use for skin infections (athlete's foot, ringworm, Candida) [6].
e Anticancer Research: Novel formulations inducing tumor cell apoptosis [5].

¢ Biosensor Development: Bifunctional linker for silicon-based biosensors [6].

¢ Polymer Chemistry: Precursor to 11-aminoundecanoic acid for Nylon-11 production [6].

¢ Perfumery: Intermediate for undecylene aldehyde synthesis [6].

Research Gaps and Opportunities

While significant data exists for 10-undecenoic acid, specific research on 4-Undecenoic acid remains

limited, presenting opportunities for:
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¢ Isomer-Specific Mechanism Studies: Comparative analysis of double bond position effects on
biological activity.

¢ Therapeutic Optimization: Structure-activity relationship studies to enhance potency and selectivity.

¢ Formulation Development: Advanced delivery systems to improve bioavailability and targeting.

e Combination Therapies: Exploration of synergistic effects with existing antimicrobial and anticancer
agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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